Cas no 1005294-30-3 (2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide)

2,3-Dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide is a synthetic organic compound featuring a tetrahydroquinoline core functionalized with a 2,3-dimethoxybenzamide moiety and an isobutyryl group. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug discovery. The presence of methoxy and amide groups may enhance binding affinity to biological targets, while the tetrahydroquinoline framework offers conformational rigidity. The compound's synthetic versatility allows for further derivatization, making it valuable for structure-activity relationship studies. Its well-defined molecular architecture supports precise pharmacological investigations, particularly in central nervous system or enzyme modulation research. Careful handling is advised due to its complex organic nature.

2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide structure

1005294-30-3 structure

Product Name:2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

CAS No:1005294-30-3

MF:C₂₂H₂₆N₂O₄

MW:382.452846050262

CID:5508282

Update Time:2025-08-01

2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide Chemical and Physical Properties

Names and Identifiers

- Benzamide, 2,3-dimethoxy-N-[1,2,3,4-tetrahydro-1-(2-methyl-1-oxopropyl)-7-quinolinyl]-
- 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide
- Inchi： 1S/C22H26N2O4/c1-14(2)22(26)24-12-6-7-15-10-11-16(13-18(15)24)23-21(25)17-8-5-9-19(27-3)20(17)28-4/h5,8-11,13-14H,6-7,12H2,1-4H3,(H,23,25)
- InChI Key： GXDKZDXSOUCAFY-UHFFFAOYSA-N
- SMILES： C(NC1=CC2=C(C=C1)CCCN2C(=O)C(C)C)(=O)C1=CC=CC(OC)=C1OC

2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F2049-0318-1mg	2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide	1005294-30-3	90%+	1mg	$54.0	2023-05-17

2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide Related Literature

1. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
2. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

Additional information on 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

Introduction to 2,3-Dimethoxy-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-7-yl]Benzamide (CAS No. 1005294-30-3)

2,3-Dimethoxy-N-[1-(2-Methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS No. 1005294-30-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroquinoline moiety and a dimethoxybenzamide group. These structural elements contribute to its potential biological activities and therapeutic applications.

The tetrahydroquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the presence of the 1-(2-methylpropanoyl) substituent on the tetrahydroquinoline ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. The dimethoxybenzamide group further modulates the compound's pharmacological properties by influencing its binding affinity and selectivity towards specific receptors.

Recent studies have highlighted the potential of 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide as a potent inhibitor of various enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits strong inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. This finding suggests that the compound could be developed into an effective anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has shown promise in neurodegenerative disease research. A study published in the Journal of Neurochemistry demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by inhibiting microglial activation and reducing oxidative stress. These findings indicate that the compound may have therapeutic potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide has also been extensively studied. Research indicates that the compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its development as an oral therapeutic agent. Furthermore, preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In conclusion, 2,3-dimethoxy-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide (CAS No. 1005294-30-3) represents a promising lead compound for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to optimize its chemical structure to enhance its efficacy and safety profile for eventual clinical use.